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Compound of Interest

Compound Name: Glycylglycine hydrochloride

Cat. No.: B076457 Get Quote

Application Notes and Protocols
Topic: Step-by-Step Protocol for Preparing Glycylglycine Hydrochloride Buffer

Introduction
Glycylglycine, the dipeptide of glycine, is a versatile and low-toxicity buffer widely used in

biological and biochemical research.[1][2][3][4] It possesses two pKa values, making it an

effective buffer in two distinct pH ranges: approximately 2.5 to 3.8 and 7.5 to 8.9.[1][4][5] This

document provides a detailed protocol for the preparation of a Glycylglycine hydrochloride
buffer, which is particularly useful for applications requiring a pH in the acidic range, such as in

enzymatic assays, chromatography, and protein solubilization.[1][3]

Data Presentation
The following table summarizes the key quantitative data for the preparation of a 0.1 M

Glycylglycine hydrochloride buffer.
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Parameter Value

Reagent Glycylglycine

Molecular Formula C₄H₈N₂O₃

Molecular Weight 132.12 g/mol

pKa₁ (at 25°C) 3.14

pKa₂ (at 25°C) 8.17

Reagent Hydrochloric Acid (HCl)

Concentration (Stock) 1 M

Buffer Characteristics

Final Concentration 0.1 M

pH Range (Acidic) 2.5 - 3.8

Storage Conditions 2-8°C

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing a 0.1 M Glycylglycine
hydrochloride buffer with a target pH within its acidic buffering range.

Materials:

Glycylglycine (MW: 132.12 g/mol )

1 M Hydrochloric acid (HCl) solution

Deionized water

pH meter

Magnetic stirrer and stir bar

Beaker
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Graduated cylinder

Volumetric flask (e.g., 1 L)

Procedure:

Calculate the required amount of Glycylglycine: To prepare 1 liter of a 0.1 M Glycylglycine

solution, weigh out 13.21 grams of Glycylglycine (0.1 mol/L * 132.12 g/mol * 1 L).

Dissolve the Glycylglycine: Add the weighed Glycylglycine to a beaker containing

approximately 800 mL of deionized water. Place the beaker on a magnetic stirrer and stir

until the Glycylglycine is completely dissolved.

Adjust the pH: While continuously monitoring with a calibrated pH meter, slowly add 1 M HCl

to the Glycylglycine solution. Add the acid dropwise as the pH approaches the desired value

(e.g., pH 3.0).

Bring to final volume: Once the desired pH is reached, transfer the solution to a 1 L

volumetric flask. Add deionized water to bring the final volume to the 1 L mark.

Final pH check and storage: Invert the flask several times to ensure the solution is

thoroughly mixed. Re-check the pH and make any final minor adjustments if necessary. The

buffer is now ready for use. Store the buffer at 2-8°C.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the preparation of the

Glycylglycine hydrochloride buffer.
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Start

Weigh 13.21 g of Glycylglycine

Dissolve in 800 mL of deionized water

Adjust pH with 1 M HCl

Bring to final volume of 1 L

Mix thoroughly

Buffer Ready (Store at 2-8°C)

Click to download full resolution via product page

Workflow for Glycylglycine Hydrochloride Buffer Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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